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Introduction

Cesium 1-carba-closo-dodecaborate, occasionally referred to by the designation DTTO, cesium
salt, is a boron cluster compound with the chemical formula Cs[CB11H12]. This salt is
characterized by the presence of the highly stable 1-carba-closo-dodecaborate anion,
[CB11H12]~. This anion is a three-dimensional aromatic system, contributing to its remarkable
chemical and thermal stability.[1][2] The unique properties of carborane cages, including their
hydrophobicity, low toxicity, and high boron content, have made them attractive moieties in the
field of medicinal chemistry, particularly in the development of new therapeutic agents.[3][4]
This guide provides a comprehensive overview of the chemical properties, synthesis, and
potential biological relevance of cesium 1-carba-closo-dodecaborate.

Chemical Properties

Cesium 1-carba-closo-dodecaborate is a white powder. Its defining feature is the exceptional
stability of the carbadodecaborate anion, which is known to be weakly coordinating, possessing
low nucleophilicity, and exhibiting resistance to both oxidation and hydrolysis.[5]
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Property Value References
CAS Number 12539-26-3 [6]
Molecular Formula CH12B11Cs [6]
Molecular Weight 275.93 g/mol [6]
Appearance White powder [6]
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Experimental Protocols
Synthesis of Cesium 1-carba-closo-dodecaborate

The synthesis of cesium 1-carba-closo-dodecaborate typically involves a two-step process:
first, the synthesis of the 1-carba-closo-dodecaborate anion, [CB11H12]~, followed by its
precipitation as a cesium salt. Several methods for the synthesis of the carborane anion have
been reported, with recent advancements focusing on more scalable and cost-effective routes.
[10][11][12]

A. Synthesis of the 1-carba-closo-dodecaborate Anion ([CB11H12]7)

A novel and cost-effective method proceeds from the [Bi1H14]~ anion, which can be
synthesized from common laboratory reagents.[10][11] A recent scalable synthesis reports the
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reaction of the [B11H14]~ anion with difluorocarbene, generated from the Ruppert-Prakash
reagent (CF3SiMes), to form the [CB11H12]~ anion in high yield.[12]

Experimental Workflow for [CB11H12]~ Synthesis

[B11H14]~ anion Anhydrous Solvent (e.g., THF) CF3SiMes (Ruppert-Prakash Reagent) Base (e.g., NaH)

Y

Reaction Mixture Generation of Difluorocarbene (:CFz) |

Carborane Cluster Formation

[CB11H12]~ anion

Click to download full resolution via product page
Caption: Synthesis of the [CB11H12]~ anion.
B. Precipitation of the Cesium Salt (Cs[CB11H12])

The synthesized [CB11Ha12]~ anion, typically as a more soluble salt (e.g., sodium or lithium), is
then converted to the cesium salt via a salt metathesis reaction. This is achieved by adding a
soluble cesium salt, such as cesium fluoride (CsF) or cesium hydroxide (CsOH), to a solution of
the carbadodecaborate anion.[2][7] The less soluble cesium 1-carba-closo-dodecaborate then
precipitates and can be isolated by filtration.

Experimental Workflow for Cesium Salt Precipitation
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Caption: Precipitation of Cesium 1-carba-closo-dodecaborate.

Biological Activity and Drug Development Potential

While specific biological data for cesium 1-carba-closo-dodecaborate is limited, the broader
class of carboranes has garnered significant interest in medicinal chemistry.[3][4]

General Applications of Carboranes in Drug Development:

o Boron Neutron Capture Therapy (BNCT): Carboranes are rich in boron-10, which has a high
neutron capture cross-section. This property makes them ideal candidates for BNCT, a
targeted radiation therapy for cancer.[3][4]

» Pharmacophore Scaffolding: The icosahedral structure of carboranes provides a rigid, three-
dimensional scaffold that can be functionalized to create novel drug candidates. Their
hydrophobic nature can enhance interactions with biological targets.[13]
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e Improved Pharmacokinetics: The high stability of the carborane cage can impart metabolic
resistance to drug molecules, potentially improving their in vivo stability and bioavailability.[4]

It is important to note that while carboranes are generally considered to have low toxicity,
cesium salts as a class have been reported to have potential reproductive and acute oral
toxicity.[14] Therefore, any potential therapeutic application of cesium 1-carba-closo-
dodecaborate would require thorough toxicological evaluation.

Currently, there are no specific signaling pathways identified in the literature that are directly
modulated by cesium 1-carba-closo-dodecaborate. Research in this area is still nascent, and
future studies are needed to elucidate any specific biological activities of this compound.

Conclusion

Cesium 1-carba-closo-dodecaborate is a highly stable boron cluster compound with potential,
yet largely unexplored, applications in materials science and medicinal chemistry. Its synthesis
has become more accessible with recent advancements. While the general properties of
carboranes suggest intriguing possibilities for drug development, a significant lack of specific
biological and toxicological data for cesium 1-carba-closo-dodecaborate necessitates further
investigation to validate its potential in therapeutic applications. This guide serves as a
foundational resource for researchers interested in exploring the chemistry and potential
applications of this unique compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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